Cas no 2034431-02-0 (3-[(5-bromopyrimidin-2-yl)oxy]-N-ethylpiperidine-1-carboxamide)

• Product Name: 3-[(5-bromopyrimidin-2-yl)oxy]-N-ethylpiperidine-1-carboxamide
• CAS No: 2034431-02-0
• MF: C₁₂H₁₇BrN₄O₂
• MW: 329.192981481552
• CID: 5333945
• Update Time: 2025-05-18

3-[(5-bromopyrimidin-2-yl)oxy]-N-ethylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-((5-bromopyrimidin-2-yl)oxy)-N-ethylpiperidine-1-carboxamide
• 3-(5-bromopyrimidin-2-yl)oxy-N-ethylpiperidine-1-carboxamide
• 3-[(5-bromopyrimidin-2-yl)oxy]-N-ethylpiperidine-1-carboxamide

• Inchi： 1S/C12H17BrN4O2/c1-2-14-12(18)17-5-3-4-10(8-17)19-11-15-6-9(13)7-16-11/h6-7,10H,2-5,8H2,1H3,(H,14,18)
• InChI Key： OMWGUUDLRCZOCV-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)OC1CN(C(NCC)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 298
• XLogP3: 1.4
• Topological Polar Surface Area: 67.4

Additional information on 3-[(5-bromopyrimidin-2-yl)oxy]-N-ethylpiperidine-1-carboxamide

Comprehensive Overview of 3-[(5-bromopyrimidin-2-yl)oxy]-N-ethylpiperidine-1-carboxamide (CAS No. 2034431-02-0)

3-[(5-bromopyrimidin-2-yl)oxy]-N-ethylpiperidine-1-carboxamide (CAS No. 2034431-02-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromopyrimidine and piperidine moieties, serves as a valuable intermediate in the synthesis of novel therapeutic agents. Its structural complexity and functional versatility make it a subject of interest for researchers exploring drug discovery and biochemical applications.

The molecular structure of 3-[(5-bromopyrimidin-2-yl)oxy]-N-ethylpiperidine-1-carboxamide features a 5-bromopyrimidin-2-yl group linked via an ether bond to a piperidine ring, which is further substituted with an N-ethylcarboxamide moiety. This arrangement imparts distinct physicochemical properties, including moderate solubility in organic solvents and stability under standard laboratory conditions. Researchers often inquire about its synthetic pathways, purification methods, and spectroscopic data, which are critical for its application in high-value research.

In recent years, the demand for 3-[(5-bromopyrimidin-2-yl)oxy]-N-ethylpiperidine-1-carboxamide has surged due to its potential role in developing kinase inhibitors and antiviral agents. The bromopyrimidine component is particularly noteworthy, as it is frequently employed in cross-coupling reactions to create more complex molecules. This aligns with the growing trend of targeted drug design, where precision and molecular specificity are paramount. Scientists and pharmaceutical companies are actively exploring its utility in cancer therapeutics and central nervous system (CNS) disorders, addressing some of the most pressing health challenges today.

From a commercial perspective, 3-[(5-bromopyrimidin-2-yl)oxy]-N-ethylpiperidine-1-carboxamide is available through specialized chemical suppliers, often in high-purity grades suitable for research and development. Its CAS number (2034431-02-0) serves as a unique identifier, ensuring accurate procurement and regulatory compliance. The compound’s market dynamics are influenced by advancements in personalized medicine and the increasing focus on small-molecule drugs, which drive innovation in synthetic chemistry.

For laboratories handling 3-[(5-bromopyrimidin-2-yl)oxy]-N-ethylpiperidine-1-carboxamide, proper storage and handling protocols are essential to maintain its integrity. The compound should be stored in a cool, dry environment, protected from light and moisture, to prevent degradation. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural identity, ensuring reliable results in downstream applications.

The scientific community continues to investigate the full potential of 3-[(5-bromopyrimidin-2-yl)oxy]-N-ethylpiperidine-1-carboxamide, with ongoing studies exploring its interactions with biological targets. Its relevance in fragment-based drug discovery and combinatorial chemistry underscores its importance as a building block for next-generation pharmaceuticals. As research progresses, this compound is expected to play a pivotal role in addressing unmet medical needs and advancing precision medicine initiatives.

In summary, 3-[(5-bromopyrimidin-2-yl)oxy]-N-ethylpiperidine-1-carboxamide (CAS No. 2034431-02-0) represents a critical tool in modern chemical and pharmaceutical research. Its multifaceted applications, from drug development to biochemical studies, highlight its value in both academic and industrial settings. With the continuous evolution of therapeutic strategies and synthetic methodologies, this compound is poised to remain at the forefront of scientific innovation.